Cas no 12071-23-7 (Carbon oxide (C2O))

• Product Name: Carbon oxide (C2O)
• CAS No: 12071-23-7
• MF: C₂H₂O
• MW: 42.0366806983948
• CID: 186850
• PubChem ID: 10038
• Update Time: 2025-04-19

Carbon oxide (C2O) Chemical and Physical Properties

Names and Identifiers

• Carbon oxide (C2O)
• ETHYLENONE
• Carbon suboxide (C2O)
• Carbonoxide (CCO)
• Carbonylcarbene
• EINECS 207-336-9
• KETENE [MI]
• UNII-LEP3SM032A
• NS00020820
• FT-0626300
• LEP3SM032A
• KETENE
• InChI=1/C2H2O/c1-2-3/h1H
• FT-0653017
• KETENE [HSDB]
• 463-51-4
• Keto-ethylene
• Q421032
• CH2CO
• Ethylenone #
• HSDB 633
• Carbomethene
• 12071-23-7
• oxoethylene
• DTXSID1052113
• KETEN
• A804568
• Ethenone
• CHEBI:48003

• Inchi： 1S/C2H2O/c1-2-3/h1H2
• InChI Key： CCGKOQOJPYTBIH-UHFFFAOYSA-N
• SMILES： O=C=C

Computed Properties

• Exact Mass: 42.010564683g/mol
• Monoisotopic Mass: 42.010564683g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 3
• Rotatable Bond Count: 0
• Complexity: 25.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 17.1Ų